4-Hydroxy-2-sulfanylpyrimidine-5-carboxamide

• IUPAC Name: 4-oxo-2-sulfanylidene-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C5H5N3O2S/c6-3(9)2-1-7-5(11)8-4(2)10/h1H,(H2,6,9)(H2,7,8,10,11)
• InChI Key: NCQPOWOIQVRWHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC(=S)N1)C(=O)N
• Molecular Formula: C5H5N3O2S
• Molecular Weight: 171.18 g/mol

Description

4-Hydroxy-2-sulfanylpyrimidine-5-carboxamide is a chemical compound with the CAS Number: 762241-85-0. It has a molecular weight of 171.18.

Molecular Structure Analysis

The IUPAC name for this compound is 4-hydroxy-2-sulfanyl-5-pyrimidinecarboxamide. The InChI code is 1S/C5H5N3O2S/c6-3(9)2-1-7-5(11)8-4(2)10/h1H,(H2,6,9)(H2,7,8,10,11).

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Cytotoxic Activity : Novel 5-methyl-4-thiopyrimidine derivatives were synthesized and analyzed for their cytotoxic activity against various cancer cell lines. The study demonstrated the importance of different substituents at the 5-position of the pyrimidine ring in determining the compounds' cytotoxicity, providing insights into designing more effective anticancer agents (Stolarczyk et al., 2018).

• Antiviral Activity : Another study focused on the synthesis of 6-hydroxypyrimidines substituted at various positions, leading to compounds with antiviral activity against a range of viruses, including herpes simplex and HIV. This research underscores the potential of pyrimidine derivatives in developing new antiviral medications (Holý et al., 2002).

• Hydrogen Bond Interactions : The crystal structures of pyrimethaminium salts were explored, revealing the role of hydrogen-bond interactions in stabilizing the crystal structure. Such studies are crucial for understanding the molecular basis of drug-receptor interactions and for the design of new pharmaceuticals (Balasubramani et al., 2007).

Biological Applications

• Anticancer Properties : A series of 5-hydroxymethylpyrimidines were synthesized and evaluated for their cytotoxic properties against normal and cancer cell lines. The study identified derivatives with potential anticancer properties, highlighting the importance of pyrimidine derivatives in cancer research (Stolarczyk et al., 2021).

• Selective Inhibitors : Research on 5-aminopyrazole-4-carboxamide as an alternative scaffold led to the creation of selective inhibitors of calcium-dependent protein kinase-1 from Toxoplasma gondii and Cryptosporidium parvum. Such inhibitors have shown potent activity in cell proliferation assays, underlining the therapeutic potential of pyrimidine-based inhibitors (Zhang et al., 2014).

Safety and Hazards

The safety information and hazards associated with 4-Hydroxy-2-sulfanylpyrimidine-5-carboxamide are not specified in the search results.